N-(4-chloro-2-methylphenyl)-5-methyl-2-furamide

• IUPAC Name: N-(4-chloro-2-methylphenyl)-5-methylfuran-2-carboxamide
• InChI: InChI=1S/C13H12ClNO2/c1-8-7-10(14)4-5-11(8)15-13(16)12-6-3-9(2)17-12/h3-7H,1-2H3,(H,15,16)
• InChI Key: HOLMKXDVDQEZCQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)C(=O)NC2=C(C=C(C=C2)Cl)C
• Molecular Formula: C13H12ClNO2
• Molecular Weight: 249.69 g/mol

Description

N-(4-chloro-2-methylphenyl)-5-methyl-2-furamide, also known as CMF, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience. CMF is a furan derivative that possesses a unique structural motif, which makes it an interesting target for synthetic chemists and researchers.

Mechanism of Action

The exact mechanism of action of N-(4-chloro-2-methylphenyl)-5-methyl-2-furamide is not yet fully understood. However, it has been proposed that N-(4-chloro-2-methylphenyl)-5-methyl-2-furamide may act by modulating the activity of ion channels or receptors in the central nervous system. N-(4-chloro-2-methylphenyl)-5-methyl-2-furamide has been shown to interact with GABA-A receptors, which are known to play a crucial role in the regulation of neuronal excitability.
Biochemical and Physiological Effects:
N-(4-chloro-2-methylphenyl)-5-methyl-2-furamide has been reported to exhibit several biochemical and physiological effects. It has been shown to decrease the levels of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are involved in the pathogenesis of inflammatory diseases. Furthermore, N-(4-chloro-2-methylphenyl)-5-methyl-2-furamide has been shown to increase the levels of endogenous opioids such as beta-endorphin, which are known to play a role in pain modulation.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(4-chloro-2-methylphenyl)-5-methyl-2-furamide in lab experiments is its high potency and selectivity towards specific targets. This makes it an ideal tool for studying the role of specific ion channels or receptors in various physiological and pathological conditions. However, one of the limitations of using N-(4-chloro-2-methylphenyl)-5-methyl-2-furamide is its potential toxicity and side effects, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on N-(4-chloro-2-methylphenyl)-5-methyl-2-furamide. One potential direction is to investigate its potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Another direction is to explore its potential as a novel analgesic and anti-inflammatory agent. Furthermore, the development of novel synthetic methods for N-(4-chloro-2-methylphenyl)-5-methyl-2-furamide may lead to the discovery of new derivatives with improved pharmacological properties.

Scientific Research Applications

N-(4-chloro-2-methylphenyl)-5-methyl-2-furamide has been extensively studied for its potential applications in medicinal chemistry and pharmacology. It has been reported to exhibit potent analgesic and anti-inflammatory activities in animal models. Furthermore, N-(4-chloro-2-methylphenyl)-5-methyl-2-furamide has been shown to possess anticonvulsant and anxiolytic properties, making it a potential candidate for the treatment of epilepsy and anxiety disorders.